Cas no 63430-66-0 ( )

• Product name: &nbsp
• CAS No: 63430-66-0
• MF: C₂₀H₂₇N₃O₅
• MW: 389.44548
• CID: 960174
• PubChem ID: 319315

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]propanoate
• AC1L7ZYF
• AG-G-35396
• Boc-Trp-Ala-OMe
• CTK5B9164
• METHYL 2-[[3-(1H-INDOL-3-YL)-2-(BOC-AMINO)PROPANOYL]AMINO]PROPANOATE
• NSC262678
• 63430-66-0
• NSC-262678
• DS-011414
• Methyl N-(tert-butoxycarbonyl)tryptophylalaninate
• Methyl 2-[[3-(1h-indol-3-yl)-2-(tert-butoxycarbonylamino)propanoyl]amino]propanoate
• DTXSID30312800
•  

• Inchi： InChI=1S/C20H27N3O5/c1-12(18(25)27-5)22-17(24)16(23-19(26)28-20(2,3)4)10-13-11-21-15-9-7-6-8-14(13)15/h6-9,11-12,16,21H,10H2,1-5H3,(H,22,24)(H,23,26)
• InChI Key： HZFZVKVJXSPTNY-UHFFFAOYSA-N
• SMILES： CC(C(=O)OC)NC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 389.19521
• Monoisotopic Mass: 389.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 109.52
• LogP: 3.06320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides